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Compound of Interest

Compound Name: Valerophenone

Cat. No.: B195941 Get Quote

Valerophenone, an aromatic ketone utilized in various photochemical studies, requires careful

handling and disposal to ensure laboratory safety and environmental protection. This guide

provides detailed procedures for the proper disposal of valerophenone, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to the following safety

protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1] In case of inadequate

ventilation, respiratory protection may be necessary.[1][2]

Ventilation: Work in a well-ventilated area, such as a fume hood, to avoid inhalation of

vapors.[1][3]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][4] In case of contact,

immediately flush the affected area with plenty of water.[2][3][4]

Spill Management: In the event of a spill, absorb the substance with an inert material (e.g.,

sand, silica gel) and collect it in a suitable, closed container for disposal.[3][4]
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A summary of key quantitative data for valerophenone is presented in the table below for easy

reference.

Property Value

Physical State Liquid

Appearance Light yellow, clear liquid

Melting Point -9 °C

Boiling Point 244 - 245 °C

Flash Point 102 °C (closed cup)

Density 0.975 g/cm³ at 20 °C

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Incompatibilities Strong oxidizing agents, acids, bases, plastics

Note: The GHS hazard classification for valerophenone is not consistently applied across all

suppliers. Some sources indicate it does not meet the criteria for a hazardous substance.[5]

However, it is prudent to handle it as an irritant.

Step-by-Step Disposal Protocol
The proper disposal of valerophenone and its contaminated materials is crucial for maintaining

a safe laboratory environment. The following protocol outlines the necessary steps.

Experimental Protocol: Waste Segregation and
Collection

Waste Characterization: The primary step in the disposal process is to determine if the

valerophenone waste is classified as hazardous. This determination must be made by the

chemical waste generator in accordance with local, regional, and national hazardous waste

regulations.[4]
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Waste Collection:

Pure Valerophenone: Collect surplus and non-recyclable valerophenone in a

designated, properly labeled, and sealed waste container.[2][6]

Contaminated Materials: Any materials that have come into contact with valerophenone,

such as gloves, absorbent pads, and empty containers, should be collected in a separate,

clearly labeled container.[2][6] Contaminated packaging should be disposed of as unused

product.[2][6]

Labeling: All waste containers must be clearly labeled with the contents ("Valerophenone
Waste"), the associated hazards (Irritant), and the date of accumulation.

Disposal Workflow
The logical flow for the proper disposal of valerophenone is illustrated in the diagram below.
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Valerophenone Disposal Workflow

Step 1: Assess Waste
Is it pure valerophenone or contaminated material?

Pure Valerophenone
(Surplus/Non-recyclable)

Contaminated Materials
(Gloves, Containers, etc.)

Step 2: Segregate & Collect
Place in separate, labeled, sealed containers.

Step 3: Store Temporarily
Store in a cool, dry, well-ventilated area away from incompatibles.

Step 4: Engage Licensed Disposal Company
Contact your institution's EHS department to arrange for pickup.

Step 5: Documentation
Complete all necessary waste disposal forms and maintain records.

Click to download full resolution via product page

Caption: Valerophenone Disposal Workflow Diagram

Final Disposal Procedure
Licensed Disposal Company: The collected valerophenone waste must be offered to a

licensed disposal company.[2][6] Do not attempt to dispose of valerophenone down the

drain or in regular trash.

Institutional Guidelines: Adhere to your institution's specific guidelines for chemical waste

disposal. This may involve contacting the Environmental Health and Safety (EHS)
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department to schedule a waste pickup.

Documentation: Complete all required paperwork for the hazardous waste disposal, ensuring

accurate classification and quantification of the waste.

By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of valerophenone, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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